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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. FFN270 hydrochloride, a fluorescent tracer for norepinephrine and vesicular

monoamine transporters, requires careful consideration for its disposal to mitigate potential

hazards.[1][2] This guide provides essential, step-by-step information for the safe disposal of

FFN270 hydrochloride, adhering to standard laboratory safety protocols.

Key Data for Disposal Consideration
When preparing for the disposal of any chemical, it is crucial to have key data points on hand.

The following table summarizes important information for FFN270 hydrochloride, which

should be considered in conjunction with your institution's specific waste management policies.
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Property Value/Information Relevance to Disposal

Chemical Name FFN270 hydrochloride
Ensures accurate identification

for waste manifest.

CAS Number 2341841-05-0

Unique identifier used in safety

data sheets and by waste

disposal services.[1][2]

Molecular Formula C₁₁H₁₀FNO₃·HCl

Provides insight into the

chemical composition for

hazard assessment.

Physical Form Solid

The physical state affects

handling and packaging for

disposal.

Solubility Soluble to 100 mM in DMSO

Information on solubility is

crucial if the chemical needs to

be dissolved for disposal.

Known Hazards

While a specific Safety Data

Sheet (SDS) with

comprehensive hazard

information was not identified,

similar amine hydrochlorides

can be skin and eye irritants.

As a biologically active

compound, it should be

handled with care. The

precautionary statement for a

similar compound suggests it

may cause an allergic skin

reaction.[3]

The potential for skin

sensitization necessitates the

use of personal protective

equipment (PPE) during

handling and disposal.[3]

Storage Store at -20°C

Indicates that the compound is

stable under these conditions,

but degradation products

under other conditions are

unknown.
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Standard Disposal Protocol for FFN270
Hydrochloride
The following protocol outlines the recommended steps for the proper disposal of FFN270
hydrochloride. This procedure is based on general guidelines for laboratory chemical waste

and should be adapted to comply with local and institutional regulations.

Step 1: Personal Protective Equipment (PPE) Before handling FFN270 hydrochloride for

disposal, ensure you are wearing appropriate PPE, including:

Safety goggles to protect from potential splashes.

Chemical-resistant gloves (nitrile is a common choice).

A lab coat to protect skin and clothing.

Step 2: Waste Segregation and Collection

Solid Waste: Collect un-used or contaminated solid FFN270 hydrochloride in a designated,

properly labeled hazardous waste container. This includes any contaminated items such as

weigh boats, pipette tips, and microfuge tubes. The container should be sealable and made

of a material compatible with the chemical.

Liquid Waste: If FFN270 hydrochloride is in a solution (e.g., dissolved in DMSO), it should

be collected in a designated hazardous liquid waste container. Do not mix with incompatible

waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "FFN270 hydrochloride." The approximate concentration and solvent (if

applicable) should also be noted.

Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.
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The SAA should be a secure area, away from general lab traffic, and ideally in a ventilated

space or under a fume hood.

Ensure secondary containment is used to prevent the spread of material in case of a leak.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Provide the EHS office with all necessary information about the waste, as detailed on the

hazardous waste label.

Never dispose of FFN270 hydrochloride down the drain or in the regular trash.[4]

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of a laboratory chemical such as FFN270 hydrochloride.
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Caption: Workflow for the safe disposal of FFN270 hydrochloride.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

FFN270 hydrochloride, protecting both themselves and the environment. Always consult your

institution's specific guidelines and the manufacturer's Safety Data Sheet for the most accurate

and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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